5-Ethoxy-11-phenyl-10-thia-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8-tetraen-13-one

• IUPAC Name: 8-ethoxy-2-phenyl-2,3-dihydro-[1,3]thiazino[3,2-a]benzimidazol-4-one
• InChI: InChI=1S/C18H16N2O2S/c1-2-22-13-8-9-15-14(10-13)19-18-20(15)17(21)11-16(23-18)12-6-4-3-5-7-12/h3-10,16H,2,11H2,1H3
• InChI Key: PGFYTJLJFLMTBB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N3C(=O)CC(SC3=N2)C4=CC=CC=C4
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol

Description

This compound is a complex organic molecule with multiple functional groups, including an ethoxy group, a phenyl group, and a tricyclic system containing sulfur and nitrogen atoms.

Synthesis Analysis

While the exact synthesis of this compound is not available, similar compounds have been synthesized through multi-component condensation reactions. For instance, a related compound was synthesized through the condensation of N1-phenylthiocarbamide with salicylaldehyde and the ether of acetoacetic acid in the presence of trifluoroacetic acid.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple rings and functional groups. Single crystal X-ray diffraction (XRD) could be used to determine the exact structure.

Scientific Research Applications

Anticancer Research

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Antimicrobial Properties

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Anti-Inflammatory Activity

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Crystallography and Conformational Analysis

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Safety and Hazards

The safety and hazards associated with this compound are not known. As with all chemicals, it should be handled with care, following appropriate safety protocols.

Future Directions

Future research could focus on elucidating the exact structure, synthesis, and reactivity of this compound. Additionally, its potential biological activity could be explored, given the observed activity of similar compounds.